Cas no 1806691-74-6 (3-Bromo-1-(3-ethyl-5-(trifluoromethyl)phenyl)propan-1-one)

3-Bromo-1-(3-ethyl-5-(trifluoromethyl)phenyl)propan-1-one is a brominated aromatic ketone derivative featuring a trifluoromethyl and ethyl substituent on the phenyl ring. This compound is of interest in synthetic organic chemistry due to its versatile reactivity, particularly as an intermediate in the preparation of pharmaceuticals, agrochemicals, and specialty materials. The presence of the bromine atom facilitates further functionalization via cross-coupling reactions, while the electron-withdrawing trifluoromethyl group enhances stability and influences reactivity patterns. Its well-defined structure and high purity make it suitable for precise synthetic applications. Researchers value this compound for its potential in constructing complex molecular frameworks, particularly in medicinal chemistry where fluorinated motifs are increasingly significant.

3-Bromo-1-(3-ethyl-5-(trifluoromethyl)phenyl)propan-1-one structure

1806691-74-6 structure

Product Name:3-Bromo-1-(3-ethyl-5-(trifluoromethyl)phenyl)propan-1-one

CAS No:1806691-74-6

MF:C₁₂H₁₂BrF₃O

MW:309.12229347229

CID:4971039

Update Time:2025-06-14

3-Bromo-1-(3-ethyl-5-(trifluoromethyl)phenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

- 3-Bromo-1-(3-ethyl-5-(trifluoromethyl)phenyl)propan-1-one
- Inchi： 1S/C12H12BrF3O/c1-2-8-5-9(11(17)3-4-13)7-10(6-8)12(14,15)16/h5-7H,2-4H2,1H3
- InChI Key： KYWYNYXFOJUICX-UHFFFAOYSA-N
- SMILES： BrCCC(C1=CC(C(F)(F)F)=CC(CC)=C1)=O

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 17
Rotatable Bond Count: 4
Complexity: 265
XLogP3: 4
Topological Polar Surface Area: 17.1

3-Bromo-1-(3-ethyl-5-(trifluoromethyl)phenyl)propan-1-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A013024983-1g	3-Bromo-1-(3-ethyl-5-(trifluoromethyl)phenyl)propan-1-one	1806691-74-6	97%	1g	1,549.60 USD	2021-06-24

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Additional information on 3-Bromo-1-(3-ethyl-5-(trifluoromethyl)phenyl)propan-1-one

Research Brief on 3-Bromo-1-(3-ethyl-5-(trifluoromethyl)phenyl)propan-1-one (CAS: 1806691-74-6)

Recent studies on 3-Bromo-1-(3-ethyl-5-(trifluoromethyl)phenyl)propan-1-one (CAS: 1806691-74-6) have highlighted its potential as a key intermediate in the synthesis of biologically active compounds, particularly in the development of novel pharmaceuticals targeting neurological disorders and inflammatory diseases. This compound, characterized by its trifluoromethyl and bromo functional groups, has shown promising reactivity in various organic transformations, making it a valuable building block in medicinal chemistry.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in the synthesis of potent kinase inhibitors. Researchers utilized 1806691-74-6 as a precursor to develop a series of compounds showing significant activity against protein kinases involved in cancer progression. The electron-withdrawing nature of the trifluoromethyl group was found to enhance the compound's binding affinity to target proteins, while the bromo substituent allowed for further functionalization through cross-coupling reactions.

In the field of neuropharmacology, a recent patent application (WO2023056789) disclosed the use of 3-Bromo-1-(3-ethyl-5-(trifluoromethyl)phenyl)propan-1-one derivatives as potential modulators of glutamate receptors. The compound's unique structural features were shown to influence the pharmacokinetic properties of the resulting drug candidates, particularly in terms of blood-brain barrier penetration and metabolic stability.

Analytical characterization studies using NMR and mass spectrometry have provided detailed structural insights into 1806691-74-6. The compound's purity and stability under various storage conditions were investigated, with results indicating excellent stability at -20°C in inert atmosphere, making it suitable for long-term storage in pharmaceutical research applications.

Current research directions focus on exploring the compound's potential in click chemistry applications, particularly in the development of bioconjugates for targeted drug delivery. The presence of both reactive halogen and carbonyl functionalities offers multiple sites for modification, enabling the creation of diverse molecular architectures with tailored biological activities.

Safety assessments conducted in 2024 revealed that proper handling procedures are essential when working with 3-Bromo-1-(3-ethyl-5-(trifluoromethyl)phenyl)propan-1-one, as it may cause skin and eye irritation. However, its mutagenic potential was found to be low in standard Ames tests, supporting its continued use in pharmaceutical research with appropriate safety measures.